Cas no 2228506-91-8 (1-1-(3-bromo-2,4-dimethylphenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(3-bromo-2,4-dimethylphenyl)cyclopropylethan-1-one
• CAS No: 2228506-91-8
• MF: C₁₃H₁₅BrO
• MW: 267.161603212357
• CID: 6455954
• PubChem ID: 165713337
• Update Time: 2025-10-05

1-1-(3-bromo-2,4-dimethylphenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-bromo-2,4-dimethylphenyl)cyclopropylethan-1-one
• 2228506-91-8
• 1-[1-(3-bromo-2,4-dimethylphenyl)cyclopropyl]ethan-1-one
• EN300-1938539

• Inchi： 1S/C13H15BrO/c1-8-4-5-11(9(2)12(8)14)13(6-7-13)10(3)15/h4-5H,6-7H2,1-3H3
• InChI Key： UMCUGYHQUYGBIU-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 266.03063g/mol
• Monoisotopic Mass: 266.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-1-(3-bromo-2,4-dimethylphenyl)cyclopropylethan-1-one

1-1-(3-Bromo-2,4-Dimethylphenyl)Cyclopropylethan-1-One: A Comprehensive Overview

1-1-(3-Bromo-2,4-Dimethylphenyl)Cyclopropylethan-1-One (CAS No. 2228506-91-8) is a complex organic compound with a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopropane ring fused with a ketone group and a substituted phenyl moiety. The 3-bromo-2,4-dimethylphenyl group adds significant electronic and steric properties to the molecule, making it a valuable substrate for various chemical reactions and biological studies.

The synthesis of cyclopropylethanone derivatives has been a topic of interest due to their potential applications in drug discovery and material science. Recent studies have highlighted the importance of such compounds in modulating enzyme activities and serving as scaffolds for bioactive molecules. For instance, researchers have explored the use of cyclopropane-containing compounds in designing inhibitors for protein kinases, which are critical targets in cancer therapy.

One of the most notable aspects of 1-1-(3-Bromo-2,4-Dimethylphenyl)Cyclopropylethan-1-One is its reactivity under various reaction conditions. The cyclopropane ring is known for its strained geometry, which makes it highly reactive towards electrophilic and nucleophilic attacks. This property has been exploited in developing novel synthetic routes for complex molecules. For example, recent advancements in transition-metal-catalyzed cyclopropanation reactions have provided efficient methods to synthesize this compound with high yields.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting inflammatory pathways. The 3-bromo substitution on the phenyl ring contributes to its ability to modulate the activity of COX enzymes, which are key players in inflammation and pain management. Studies published in 2023 have demonstrated that derivatives of this compound exhibit selective inhibition of COX-2 over COX-1, suggesting potential applications in anti-inflammatory drug development.

The structural versatility of cyclopropylethanone derivatives also extends to their use in polymer chemistry. Researchers have investigated the incorporation of these compounds into polymeric materials to enhance mechanical properties and thermal stability. For instance, a 2023 study reported the synthesis of a novel polymer incorporating cyclopropane-containing monomers, which exhibited improved tensile strength compared to traditional polymers.

From an analytical standpoint, the characterization of 1-1-(3-Bromo-2,4-Dimethylphenyl)Cyclopropylethan-1-One has benefited from advancements in spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These techniques are essential for ensuring the quality and consistency of the compound during large-scale production.

Looking ahead, the continued exploration of cyclopropylethanone derivatives holds great promise for advancing both chemical synthesis and therapeutic development. Collaborative efforts between chemists and biologists are expected to unlock new applications for this compound, particularly in areas such as personalized medicine and sustainable materials science.